Cas no 149636-52-2 (2-Butenoic acid, 3-(4-hydroxyphenyl)-)

• Product Name: 2-Butenoic acid, 3-(4-hydroxyphenyl)-
• CAS No: 149636-52-2
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 3786228
• PubChem ID: 83957783
• Update Time: 2025-10-28

2-Butenoic acid, 3-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-(4-hydroxyphenyl)-
• SCHEMBL9335607
• 851-160-0
• 149636-52-2
• EN300-3086717
• 3-(4-hydroxyphenyl)but-2-enoic acid

• Inchi： 1S/C10H10O3/c1-7(6-10(12)13)8-2-4-9(11)5-3-8/h2-6,11H,1H3,(H,12,13)/b7-6+
• InChI Key： DWJXOBZYFQWYTR-VOTSOKGWSA-N
• SMILES： OC1C=CC(=CC=1)/C(=C/C(=O)O)/C

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids

Additional information on 2-Butenoic acid, 3-(4-hydroxyphenyl)-

Comprehensive Overview of 2-Butenoic acid, 3-(4-hydroxyphenyl)- (CAS No. 149636-52-2): Properties, Applications, and Research Insights

2-Butenoic acid, 3-(4-hydroxyphenyl)- (CAS No. 149636-52-2), also known as 3-(4-hydroxyphenyl)-2-butenoic acid, is a bioactive organic compound with a growing presence in pharmaceutical and cosmetic research. Its unique molecular structure, featuring a hydroxyphenyl group conjugated to a butenoic acid backbone, enables diverse applications in skincare, anti-inflammatory formulations, and nutraceuticals. This article explores its chemical properties, synthesis pathways, and emerging trends aligned with current industry demands.

The compound’s CAS No. 149636-52-2 is frequently searched in academic and industrial databases, reflecting its relevance in natural product derivatives and synthetic intermediates. Researchers highlight its potential as a tyrosinase inhibitor, linking it to skin-brightening formulations—a hotspot in cosmetic science. Recent studies also investigate its antioxidant capacity, aligning with consumer interest in anti-aging and UV-protective ingredients. These attributes make it a candidate for clean beauty products, a rapidly expanding market segment.

From a chemical perspective, 2-Butenoic acid, 3-(4-hydroxyphenyl)- exhibits a molecular weight of 178.19 g/mol and a melting point range of 180–185°C. Its phenolic hydroxyl group enhances solubility in polar solvents, facilitating its incorporation into aqueous-based formulations. Analytical techniques like HPLC and NMR spectroscopy are commonly employed for purity verification, ensuring compliance with Good Manufacturing Practices (GMP) for cosmetic and pharmaceutical use.

Innovative synthesis methods for CAS No. 149636-52-2 often involve Knoevenagel condensation or Wittig reactions, optimizing yield and scalability. Patent literature reveals its utility in hybrid molecules targeting metabolic disorders, resonating with trends in precision medicine. Additionally, its low cytotoxicity profile supports its exploration in dermal delivery systems, addressing demand for non-irritating actives.

Environmental and regulatory considerations are critical for 3-(4-hydroxyphenyl)-2-butenoic acid. While not classified as hazardous, its biodegradability and eco-toxicity data are under review to meet green chemistry standards. This aligns with the EU’s Cosmetics Regulation (EC 1223/2009) and consumer preferences for sustainable sourcing.

In summary, 2-Butenoic acid, 3-(4-hydroxyphenyl)- bridges gaps between organic chemistry and applied life sciences. Its multifunctionality—from cosmeceuticals to therapeutic intermediates—positions it as a compound of interest for R&D teams navigating health-conscious and eco-aware markets. Future research may explore its synergies with botanical extracts or nanocarriers to enhance bioavailability.